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For Researchers, Scientists, and Drug Development Professionals

Introduction

Meadoyl-CoA (20:3n-9-CoA) is a C20:3 omega-9 polyunsaturated fatty acyl-CoA that plays a
significant role in lipid metabolism, particularly under conditions of essential fatty acid
deficiency. Its synthesis and subsequent metabolism are tightly regulated by a series of
elongase and desaturase enzymes. Understanding the kinetics and regulation of these
enzymes is crucial for research in nutrition, metabolic disorders, and drug development. These
application notes provide detailed protocols for developing enzymatic assays to study the key
enzymes involved in Meadoyl-CoA metabolism.

Meadoyl-CoA Metabolic Pathway

Meadoyl-CoA is synthesized from oleoyl-CoA (18:1n-9-CoA) through a series of desaturation
and elongation steps. The primary enzymes involved are Fatty Acid Desaturase 2 (FADS2 or
A6-desaturase), Elongase of Very Long Chain Fatty Acids 5 (ELOVL5), and Fatty Acid
Desaturase 1 (FADSL1 or A5-desaturase). Two principal pathways for its synthesis have been
identified.[1]

Pathway 1:

e FADS2 (A6-desaturase): Oleoyl-CoA (18:1n-9-CoA) is desaturated to 18:2n-9-CoA.
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e ELOVLS: 18:2n-9-CoA is elongated to 20:2n-9-CoA.

o FADS1 (A5-desaturase): 20:2n-9-CoA is desaturated to Meadoyl-CoA (20:3n-9-CoA).

Pathway 2:

e ELOVL5: Oleoyl-CoA (18:1n-9-CoA) is elongated to 20:1n-9-CoA.

o FADS2 (A5-desaturase activity in some contexts): 20:1n-9-CoA is desaturated to 20:2n-9-
CoA.

e FADSI1 (A5-desaturase): 20:2n-9-CoA is desaturated to Meadoyl-CoA (20:3n-9-CoA).

The degradation of Meadoyl-CoA can proceed via [3-oxidation or further elongation and
desaturation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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